Cas no 888436-35-9 (2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888436-35-9
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 6080824
• PubChem ID: 7501599
• Update Time: 2025-07-21

2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• 2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• 888436-35-9
• F1882-1392
• AKOS002044715
• 2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• 2-((3-(2-methoxyethyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• Inchi： 1S/C15H16N4O3S/c1-22-7-6-19-14(21)13-12(18-15(19)23-8-11(16)20)9-4-2-3-5-10(9)17-13/h2-5,17H,6-8H2,1H3,(H2,16,20)
• InChI Key： UPAJOMJDVJLNRU-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CCOC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 332.09431156g/mol
• Monoisotopic Mass: 332.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Professional Introduction to Compound with CAS No. 888436-35-9 and Product Name: 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

The compound with the CAS number 888436-35-9 and the product name 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in pharmaceutical development. The structural complexity of this molecule, featuring a pyrimido[5,4-b]indole core appended with an acetamide group and a sulfanyl substituent, positions it as a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of pyrimido[5,4-b]indole derivatives in the design of novel therapeutic agents. These scaffolds exhibit a high degree of structural diversity and biological activity, making them valuable for targeting various disease mechanisms. The presence of the acetamide moiety in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. Additionally, the sulfanyl group introduces a polar characteristic that may enhance solubility and bioavailability, key factors in drug development.

In the context of contemporary research, compounds like 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide are being explored for their potential roles in addressing unmet medical needs. The pyrimido[5,4-b]indole scaffold has shown promise in several preclinical studies as a modulator of pathways involved in inflammation, cancer, and neurodegenerative diseases. The specific substitution pattern in this compound may confer unique pharmacological properties that distinguish it from other analogs.

The 2-methoxyethyl substituent at the 3-position of the indole ring adds another layer of complexity to the molecule. This group can influence both the electronic properties and steric environment of the core structure. Such modifications are often employed to optimize binding affinity and metabolic stability. The acetamide group at the 2-position serves as a hydrogen bond acceptor, which is crucial for interactions with biological targets. These features collectively contribute to the compound's potential as a lead molecule for drug discovery.

Advances in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular modeling techniques can predict binding interactions with target proteins, providing insights into the compound's mechanism of action. Preliminary simulations suggest that 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide may interact with enzymes involved in metabolic pathways relevant to chronic diseases. This aligns with current trends in drug development towards precision medicine and personalized therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrimido[5,4-b]indole core necessitates sophisticated synthetic strategies to ensure regioselectivity and yield optimization. Modern synthetic methodologies have improved access to complex heterocycles like this one, making it feasible to produce sufficient quantities for biological testing.

Biological evaluation of 888436-35-9 is ongoing in several research laboratories. Initial assays have shown encouraging results in terms of cytotoxicity and anti-inflammatory activity. These findings warrant further investigation into its therapeutic potential. The compound's ability to modulate key signaling pathways makes it an attractive candidate for developing treatments against conditions such as cancer and autoimmune disorders.

The development of novel pharmaceutical agents is a lengthy process that involves rigorous testing to ensure safety and efficacy. However, compounds like 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide offer hope by providing new chemical entities for therapeutic intervention. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical applications.

In conclusion,888436-35-9 represents a significant contribution to the chemical and biomedical fields. Its unique structure and promising biological activity position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methods,this compound will likely play an important role in shaping future treatments for human diseases.